Cas no 291514-18-6 (2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide)

2H-1,2-Thiazine, tetrahydro-4-methoxy-, 1,1-dioxide is a compound characterized by its thiazine ring system and methoxy substituent. This molecule exhibits notable stability and reactivity, making it a valuable intermediate in organic synthesis. Its 1,1-dioxide functionality provides a versatile platform for further transformations, offering researchers a reliable choice for constructing complex organic compounds.

2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide structure

291514-18-6 structure

Product Name:2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide

CAS No:291514-18-6

MF:C₅H₁₁NO₃S

MW:165.210740327835

CID:249067

PubChem ID:12162546

Update Time:2025-10-15

2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide
- 4-Methoxy-1,2-thiazinane 1,1-dioxide
- 4-Methoxy-[1,2]thiazinane 1,1-dioxide
- LogP
- Z1198183510
- AMY27798
- 2H-1,2-Thiazine, tetrahydro-4-methoxy-, 1,1-dioxide
- SCHEMBL15380756
- 4-methoxythiazinane 1,1-dioxide
- AMLIXPDGKIFUPY-UHFFFAOYSA-N
- AKOS006330188
- ZB0768
- EN300-7427090
- 4-methoxy-1lambda6,2-thiazinane-1,1-dione
- 291514-18-6
- Inchi： 1S/C5H11NO3S/c1-9-5-2-3-10(7,8)6-4-5/h5-6H,2-4H2,1H3
- InChI Key： AMLIXPDGKIFUPY-UHFFFAOYSA-N
- SMILES： S1(CCC(CN1)OC)(=O)=O

Computed Properties

Exact Mass: 165.04603
Monoisotopic Mass: 165.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 63.8Å²

Experimental Properties

Density: 1.29
Boiling Point: 266.3°C at 760 mmHg
Flash Point: 114.8°C
Refractive Index: 1.497
PSA: 55.4

2H-1,2-Thiazine,tetrahydro-4-methoxy-, 1,1-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7427090-0.05g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	0.05g	$207.0	2024-05-24
Enamine	EN300-7427090-0.1g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	0.1g	$308.0	2024-05-24
Enamine	EN300-7427090-0.25g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	0.25g	$439.0	2024-05-24
Enamine	EN300-7427090-0.5g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	0.5g	$691.0	2024-05-24
Enamine	EN300-7427090-1.0g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	1.0g	$886.0	2024-05-24
Enamine	EN300-7427090-2.5g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	2.5g	$1431.0	2024-05-24
Enamine	EN300-7427090-5.0g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	5.0g	$2338.0	2024-05-24
Enamine	EN300-7427090-10.0g	4-methoxy-1lambda6,2-thiazinane-1,1-dione	291514-18-6	95%	10.0g	$4154.0	2024-05-24
Aaron	AR002Y6Y-50mg	2H-1,2-Thiazine, tetrahydro-4-methoxy-, 1,1-dioxide	291514-18-6	95%	50mg	$439.00	2025-04-03
Aaron	AR002Y6Y-100mg	2H-1,2-Thiazine, tetrahydro-4-methoxy-, 1,1-dioxide	291514-18-6	95%	100mg	$646.00	2025-04-03